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Compound of Interest

Compound Name: 1-Bromo-3-methoxybenzene-d3

Cat. No.: B15558052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data for the isotopically labeled compound, 1-
Bromo-3-methoxybenzene-d3. Detailed experimental protocols for acquiring such data are

also presented, along with a logical workflow for the analytical characterization of this and

similar molecules. This guide is intended to assist researchers in confirming the identity, purity,

and structure of this compound.

Predicted Spectroscopic Data
Due to the deuterium labeling on the methoxy group, the spectroscopic data for 1-Bromo-3-
methoxybenzene-d3 will differ predictably from its non-deuterated analog. The following tables

summarize the expected quantitative data.

Table 1: Predicted ¹H NMR Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.15 t 1H Ar-H

~7.05 dd 1H Ar-H

~6.95 t 1H Ar-H

~6.80 dd 1H Ar-H

Note: The characteristic singlet for the methoxy protons at ~3.8 ppm will be absent.

Table 2: Predicted ¹³C NMR Data
Chemical Shift (δ) ppm Multiplicity (Decoupled) Assignment

~160 s C-O

~130 s C-Br

~125 s Ar-CH

~120 s Ar-CH

~115 s Ar-CH

~110 s Ar-CH

~55 t O-CD₃

Note: The signal for the deuterated methoxy carbon will appear as a triplet in the proton-

coupled ¹³C NMR spectrum due to coupling with deuterium (I=1).

Table 3: Predicted Mass Spectrometry Data (Electron
Ionization)
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m/z
Predicted Relative
Intensity

Assignment

190 High [M+2]⁺ (with ⁸¹Br)

188 High [M]⁺ (with ⁷⁹Br)

146 Moderate [M-CD₃O]⁺

117 Moderate [M-Br]⁺

76 Low [C₆H₄]⁺

Note: The molecular ion peaks are expected at m/z 188 and 190, reflecting the natural isotopic

abundance of ⁷⁹Br and ⁸¹Br, and a 3-unit mass increase compared to the non-deuterated

analog due to the three deuterium atoms.

Experimental Protocols
The following are detailed methodologies for the acquisition of NMR and mass spectrometry

data for small organic molecules like 1-Bromo-3-methoxybenzene-d3.

NMR Spectroscopy
Sample Preparation:

Accurately weigh 5-10 mg of 1-Bromo-3-methoxybenzene-d3 for ¹H NMR (20-50 mg for ¹³C

NMR) into a clean, dry vial.[1][2][3]

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,

CDCl₃).[3][4]

Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution

through a small plug of glass wool in a Pasteur pipette into a clean 5 mm NMR tube.[2][5]

The final sample height in the NMR tube should be between 4.0 and 5.0 cm.[3]

Cap the NMR tube securely and wipe the exterior with a lint-free tissue.[3]
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¹H NMR Spectroscopy:

Instrument: 400 MHz (or higher) NMR Spectrometer

Solvent: Chloroform-d (CDCl₃)

Temperature: 298 K

Pulse Sequence: Standard single-pulse sequence

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Spectral Width: -2 to 12 ppm

Data Processing: Fourier transformation, phase correction, and baseline correction.

Chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy:

Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer

Solvent: Chloroform-d (CDCl₃)

Temperature: 298 K

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30)

Number of Scans: 1024 or more, depending on sample concentration

Relaxation Delay: 2-5 seconds

Spectral Width: 0 to 200 ppm

Data Processing: Fourier transformation with exponential multiplication, phase correction,

and baseline correction. Chemical shifts are referenced to the solvent peak (CDCl₃ at 77.16

ppm).
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Electron Ionization Mass Spectrometry (EI-MS)
Sample Preparation:

Ensure the sample is pure and solvent-free.[6]

For analysis by direct insertion probe, place a small amount of the sample (less than 1 mg)

into a glass capillary tube.[7]

Alternatively, for GC-MS, prepare a dilute solution of the sample (approximately 0.1 mg/mL)

in a volatile organic solvent like dichloromethane or ethyl acetate.[7]

Instrumentation and Analysis:

Ionization Mode: Electron Ionization (EI)[8]

Ionization Energy: 70 eV[8][9]

Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Inlet System: Gas Chromatography (GC) or Direct Insertion Probe

GC Conditions (if applicable):

Column: Standard nonpolar capillary column (e.g., DB-5ms)

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, ramp to 250 °C at 10 °C/min

Carrier Gas: Helium

Data Acquisition: Scan over a mass range of m/z 40-400.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the characterization of a synthesized

organic molecule like 1-Bromo-3-methoxybenzene-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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